Cas no 157079-59-9 (L-Proline, L-cysteinyl-L-prolyl-L-prolyl-L-cysteinyl-)

• Product name: L-Proline, L-cysteinyl-L-prolyl-L-prolyl-L-cysteinyl-
• CAS No: 157079-59-9
• MF: C₂₁H₃₃N₅O₆S₂
• MW: 515.646622419357
• CID: 1332442

L-Proline, L-cysteinyl-L-prolyl-L-prolyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-cysteinyl-L-prolyl-L-prolyl-L-cysteinyl-

• Inchi： 1S/C21H33N5O6S2/c22-12(10-33)18(28)25-8-2-5-15(25)20(30)24-7-1-4-14(24)17(27)23-13(11-34)19(29)26-9-3-6-16(26)21(31)32/h12-16,33-34H,1-11,22H2,(H,23,27)(H,31,32)/t12-,13-,14-,15-,16-/m0/s1
• InChI Key： NIVYJUNAMYVCAO-QXKUPLGCSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](CS)NC(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1C(=O)[C@H](CS)N

Computed Properties

• Exact Mass: 515.18749

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• Boiling Point: 870.2±65.0 °C(Predicted)
• PSA: 153.35
• pka: 3.32±0.20(Predicted)